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Compound of Interest

Compound Name: 1,4-Didodecyl-2,5-diiodobenzene

CAS No.: 162715-93-7

Cat. No.: B065378

Get Quote

1,4-Didodecyl-2,5-diiodobenzene (CAS No. 162715-93-7) is a halogenated aromatic

compound.[1][2] While specific toxicity data for this compound is limited, its structure as a di-

iodinated benzene derivative necessitates a cautious approach. The presence of iodine, a

halogen, classifies it as a halogenated organic compound, which has specific disposal

requirements.[3][4] Analogous compounds, such as 1,4-diiodobenzene, are known to cause

skin, eye, and respiratory irritation.[5][6][7] Therefore, a thorough risk assessment is the first

critical step before handling or disposing of this substance.

Key Properties of 1,4-Didodecyl-2,5-diiodobenzene:
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Property Value Source

CAS Number 162715-93-7 [1][2]

Molecular Formula C₃₀H₅₂I₂ [1][2]

Molecular Weight 666.54 g/mol [1]

Physical Form Solid [1]

Melting Point ~70 °C [1]

Before beginning any work that will generate 1,4-Didodecyl-2,5-diiodobenzene waste, it is

imperative to consult your institution's Chemical Hygiene Plan (CHP).[8][9] This plan, mandated

by the Occupational Safety and Health Administration (OSHA), outlines specific procedures for

handling hazardous chemicals and is tailored to your laboratory's specific conditions.[8][9]

Pre-Disposal Procedures: Segregation and Waste
Characterization
Proper segregation of chemical waste is fundamental to safe and compliant disposal. Mixing

incompatible waste streams can lead to dangerous chemical reactions and complicates the

disposal process.

The "Why" Behind Segregation: 1,4-Didodecyl-2,5-diiodobenzene is a halogenated organic

solid. It must be segregated from non-halogenated organic waste, aqueous waste, and other

reactive waste streams.[3][10] This is because the disposal method for halogenated

compounds is typically high-temperature incineration to ensure the complete destruction of the

halogenated molecules and to scrub the resulting acidic gases.[5][11] Mixing it with other waste

types can interfere with this process and may be a violation of federal and state regulations.[12]

Step-by-Step Pre-Disposal Protocol:

Waste Determination: As a generator of hazardous waste, you are required by the Resource

Conservation and Recovery Act (RCRA) to determine if your waste is hazardous.[12][13]

Given that 1,4-Didodecyl-2,5-diiodobenzene is a halogenated organic compound, it should

be managed as hazardous waste.
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Select the Correct Waste Container: Use a dedicated, properly labeled hazardous waste

container for "Halogenated Organic Solids." The container must be compatible with the

chemical, sealable, and in good condition.[10]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("1,4-Didodecyl-2,5-diiodobenzene"), and the accumulation start

date.[14]

The Disposal Workflow: From Your Lab to Final
Disposition
The following workflow outlines the critical steps for the compliant disposal of 1,4-Didodecyl-
2,5-diiodobenzene waste.
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Caption: Disposal workflow for 1,4-Didodecyl-2,5-diiodobenzene.

Detailed Disposal Protocol:

Collection: Place solid 1,4-Didodecyl-2,5-diiodobenzene waste directly into the designated

"Halogenated Organic Solids" waste container.

Container Management: Keep the waste container closed at all times, except when adding

waste.[10]

Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) within

your laboratory. The SAA should be at or near the point of generation.
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Full Container: Once the container is full, or if the accumulation time limit is approaching

(check your local and state regulations), arrange for its transfer to your institution's central

hazardous waste storage area.

Transportation: The transport of hazardous waste from your facility must be conducted by a

licensed hazardous waste transporter.[15]

Final Disposal: The recommended disposal method for halogenated organic compounds is

incineration in a licensed hazardous waste incinerator.[5][11] This process ensures the

complete destruction of the compound in an environmentally sound manner.

Emergency Procedures: Spills and Exposure
In the event of a spill or accidental exposure, prompt and correct action is crucial.

In Case of a Spill:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if

necessary.

Control the Spill: If it is safe to do so, prevent the spread of the solid material. Avoid creating

dust.

Personal Protective Equipment (PPE): Do not attempt to clean up a spill without the proper

PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[5][6] For larger

spills, respiratory protection may be necessary.[5]

Clean-up: Carefully sweep or shovel the spilled material into a suitable container for disposal

as hazardous waste.[5][6]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to your institution's Environmental Health and Safety (EHS)

department.

In Case of Exposure:
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Skin Contact: Immediately wash the affected area with plenty of soap and water.[5][7]

Remove contaminated clothing.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally.[5][6] Seek medical attention.

Inhalation: Move the affected person to fresh air.[5][7]

Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water and seek immediate

medical attention.

The Regulatory Landscape: Staying Compliant
The management of hazardous waste in the United States is primarily governed by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[12][13][16] OSHA regulations are in place to ensure worker safety during the handling

of these materials.[10][15] It is essential to be familiar with both federal regulations and any

additional state-specific requirements.[12]

Key Regulatory Considerations:

Generator Status: Your laboratory will be classified as a hazardous waste generator. The

volume of waste you generate will determine your specific regulatory requirements.

Record Keeping: Meticulous record-keeping is a legal requirement. This includes hazardous

waste manifests, which track the waste from its generation to its final disposal.[14]

Training: All personnel who handle hazardous waste must receive appropriate training on its

safe management and emergency procedures.[15]

By adhering to these guidelines, you can ensure the safe, responsible, and compliant disposal

of 1,4-Didodecyl-2,5-diiodobenzene, contributing to a safer laboratory environment and the

protection of our ecosystem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,4-Didodecyl-2,5-diiodobenzene 162715-93-7 [sigmaaldrich.com]

2. scbt.com [scbt.com]

3. bucknell.edu [bucknell.edu]

4. uakron.edu [uakron.edu]

5. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]

6. fishersci.com [fishersci.com]

7. tcichemicals.com [tcichemicals.com]

8. osha.gov [osha.gov]

9. osha.gov [osha.gov]

10. usbioclean.com [usbioclean.com]

11. researchgate.net [researchgate.net]

12. youtube.com [youtube.com]

13. epa.gov [epa.gov]

14. crystal-clean.com [crystal-clean.com]

15. cleanmanagement.com [cleanmanagement.com]

16. epa.gov [epa.gov]

To cite this document: BenchChem. [Understanding the Compound: Hazard Identification
and Risk Assessment]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065378/docs#understanding-the-compound-hazard-
identification-and-risk-assessment]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b065378?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/JP/ja/product/aldrich/637033
https://www.scbt.com/p/1-4-didodecyl-2-5-diiodobenzene-162715-93-7
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.uakron.edu/polymer/documents/ExamplesofWastes.pdf
https://synquestprodstorage.blob.core.windows.net/msds/1600/1600-H-05.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15335&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/D3904_EU_6N.pdf
https://www.osha.gov/sites/default/files/publications/OSHAfactsheet-laboratory-safety-chemical-hygiene-plan.pdf
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratory-safety-guidance.pdf
https://usbioclean.com/osha-compliance-for-laboratories/
https://www.researchgate.net/publication/317342006_Halogenated_Wastes_Safe_Disposal_Polychlorinated_biphenyls
https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://www.crystal-clean.com/sustainability-and-compliance-for-industrial-waste-management-2/
https://cleanmanagement.com/blog/osha-regulations-and-hazardous-waste-disposal-what-to-know/
https://www.epa.gov/enforcement/waste-chemical-and-cleanup-enforcement
https://www.benchchem.com/product/b065378/docs#understanding-the-compound-hazard-identification-and-risk-assessment
https://www.benchchem.com/product/b065378/docs#understanding-the-compound-hazard-identification-and-risk-assessment
https://www.benchchem.com/product/b065378/docs#understanding-the-compound-hazard-identification-and-risk-assessment
https://www.benchchem.com/product/b065378/docs#understanding-the-compound-hazard-identification-and-risk-assessment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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